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Compound of Interest

Compound Name: 1,2-Epoxybutane

Cat. No.: B156178 Get Quote

Introduction

1,2-Epoxybutane, also known as 1,2-butylene oxide, is a versatile and highly reactive organic

compound that serves as a critical building block in the synthesis of a wide range of advanced

materials.[1][2] Its strained epoxide ring allows for facile ring-opening reactions, making it an

ideal monomer for polymerization and a reactive intermediate for modifying existing polymer

backbones.[1][3] These reactions enable the creation of materials with tailored properties,

including enhanced flexibility, durability, heat resistance, and specific functionalities.[2][4] This

document provides detailed application notes and experimental protocols for researchers and

scientists utilizing 1,2-Epoxybutane in polymer chemistry and materials science, with a focus

on its role in polymerization, polymer modification, and as a crosslinking agent.

Key Properties of 1,2-Epoxybutane

A thorough understanding of the physicochemical properties of 1,2-Epoxybutane is essential

for its safe handling and effective use in experimental settings.
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Property Value References

CAS Number 106-88-7 [1][2][3]

Molecular Formula C₄H₈O [2]

Molar Mass 72.11 g/mol [2]

Appearance Clear, colorless liquid [2][5]

Density 0.829 - 0.83 g/cm³ at 20-25 °C [3]

Boiling Point 63 °C / 1013 hPa [3]

Melting Point -130 °C

Flash Point -22 °C to -15 °C (closed cup) [2][6]

Solubility in Water 59 - 86.8 g/L at 20-25 °C [7]

Vapor Pressure 140 mmHg (18.6 kPa) at 20 °C [3][8]

Refractive Index n20/D 1.384 - 1.3851 [2][3]

Application Note 1: Synthesis of Poly(butylene
oxide) via Anionic Ring-Opening Polymerization
(AROP)
1,2-Epoxybutane is a key monomer for the synthesis of poly(butylene oxide) (PBO), a

polyether with applications in areas such as biodegradable plastics and specialty polymers.[9]

[10] Anionic ring-opening polymerization (AROP) is a preferred method for this synthesis as it

can proceed in a controlled, living manner, allowing for precise control over molecular weight

and yielding polymers with narrow molar mass distributions.[11][12]

The polymerization is typically initiated by a strong base or nucleophile, such as an alkoxide or

an amidate anion generated in situ.[11][12] The choice of initiator and reaction conditions

significantly influences the polymerization kinetics and the properties of the resulting polymer.
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Logical Workflow: Pathways for Advanced Materials
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Caption: Synthetic routes from 1,2-Epoxybutane to diverse advanced materials.

Quantitative Data: AROP Kinetics
The kinetics of the AROP of 1,2-Epoxybutane (BO) have been investigated, providing valuable

data for reaction design. The following table summarizes kinetic data using a benzyl

alcohol/tBuP₄ initiating system in THF at 25 °C.[11]
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Entry [M]₀/[I]₀
Time
(min)

Conversi
on (%)

Mₙ (SEC,
g/mol )

Đ (Mₙ/Mₙ)
kₐₚₚ (x
10⁻³
min⁻¹)

1 20 240 97 1500 1.14 13.7

2 40 480 98 2900 1.13 10.4

3 60 660 96 4200 1.13 7.9

4 80 960 98 5800 1.14 5.4

M:

Monomer

(1,2-

Epoxybuta

ne), I:

Initiator

(Benzyl

Alcohol).

Data

sourced

from

Polymer

Chemistry,

2020.[11]

Experimental Protocol 1: AROP of 1,2-Epoxybutane
This protocol describes the synthesis of poly(butylene oxide) using a phosphazene base

promoter and a secondary amide initiator, adapted from established procedures.[12][13]

Materials:

1,2-Epoxybutane (monomer), dried over CaH₂ and distilled.

N-methyltrimethylacetamide (initiator precursor).

tBuP₄ phosphazene base solution (promoter).
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Anhydrous toluene (solvent).

Acetic acid in methanol (terminating agent).

Standard Schlenk line and flame-dried glassware.

Inert atmosphere (Argon or Nitrogen).

Procedure:

Initiator Preparation: In a glovebox, add the initiator precursor (e.g., 16 mg, 0.139 mmol) to a

flame-dried Schlenk tube equipped with a stir bar.

Solvent Addition: Under vacuum, cryo-distill anhydrous toluene (1.0 mL) into the Schlenk

tube.

Activation: Add the tBuP₄ solution (e.g., 179 μL, 0.143 mmol) to the initiator/toluene mixture

using a microsyringe. Stir at 25°C for 10 minutes to allow for deprotonation and formation of

the amidate initiator.

Polymerization: Cryo-distill the purified 1,2-Epoxybutane (e.g., 0.50 mL, 5.75 mmol) into the

reaction flask. Seal the flask and stir the reaction mixture at 25°C.

Monitoring: Monitor the reaction progress by taking aliquots at timed intervals for analysis by

¹H NMR (to determine monomer conversion) and Size Exclusion Chromatography (SEC) (to

determine Mₙ and Đ).

Termination: Once the desired conversion is reached, terminate the polymerization by adding

an excess of the acetic acid/methanol solution.

Purification: Dissolve the polymer in THF and pass it through a short column of neutral

aluminum oxide to remove catalyst residues. Remove the solvent under vacuum at 50°C to

yield the final polymer.[13]

Application Note 2: Polymer Modification
1,2-Epoxybutane is an effective agent for the chemical modification of existing polymers.[2][4]

This process involves grafting the epoxybutane molecule onto a polymer backbone containing
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reactive functional groups, such as carboxyl (-COOH) or amine (-NH₂) groups. This

modification can significantly alter the polymer's properties, for instance, by increasing its

flexibility or hydrophobicity.[2][14] A key application is the functionalization of polyethyleneimine

for use in CO₂ capture adsorbents.[3]

Workflow for Polymer Modification
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Caption: Workflow for modifying a base polymer using 1,2-Epoxybutane.

Experimental Protocol 2: Modification of a Carboxyl-
Functional Polymer
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This protocol provides a general method for grafting 1,2-Epoxybutane onto a polymer

containing carboxylic acid groups.

Materials:

Carboxyl-functional polymer (e.g., poly(acrylic acid)).

1,2-Epoxybutane.

A suitable catalyst (e.g., a tertiary amine like triethylamine or a chromium-based catalyst).

Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF) or dioxane).

Non-solvent for precipitation (e.g., cold methanol or diethyl ether).

Inert atmosphere (Argon or Nitrogen).

Procedure:

Polymer Dissolution: In a flame-dried flask under an inert atmosphere, dissolve the carboxyl-

functional polymer in the anhydrous solvent.

Catalyst Addition: Add the catalyst to the polymer solution and stir. The amount of catalyst

will typically be 1-5 mol% relative to the carboxylic acid groups.

Epoxybutane Addition: Add a stoichiometric excess of 1,2-Epoxybutane to the reaction

mixture. The molar ratio of epoxybutane to carboxylic acid groups can be varied to control

the degree of modification.

Reaction: Heat the mixture to a temperature appropriate for the chosen catalyst and solvent

system (e.g., 60-100 °C) and maintain for several hours (e.g., 12-24 hours).

Monitoring: Track the reaction by withdrawing samples and analyzing the disappearance of

the carboxylic acid signal using FT-IR spectroscopy.

Isolation: After cooling to room temperature, precipitate the modified polymer by slowly

adding the reaction solution to a large volume of a stirred non-solvent.
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Purification: Collect the precipitated polymer by filtration. Wash it thoroughly with the non-

solvent to remove unreacted epoxybutane and catalyst.

Drying: Dry the purified polymer in a vacuum oven at a moderate temperature (e.g., 40-50

°C) until a constant weight is achieved.

Application Note 3: 1,2-Epoxybutane as a
Crosslinking Agent
While difunctional epoxides are traditional crosslinkers, monoepoxides like 1,2-Epoxybutane
can also induce crosslinking in polymers that have multiple reactive sites per chain (e.g.,

polyamines or polyacids).[14] In this role, each epoxybutane molecule reacts with a functional

group on a polymer chain, and if another functional group on a different chain is nearby, it can

react to form a link. More commonly, it acts as a reactive diluent or modifies a multifunctional

crosslinker. The incorporation of its ethyl group can introduce flexibility into the crosslinked

network, enhancing properties like impact resistance.[14]

Visualizing the Crosslinking Process
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Click to download full resolution via product page

Caption: 1,2-Epoxybutane linking two polymer chains to form a network.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 1,2-Epoxybutane (Ethyloxirane) [benchchem.com]

3. 1,2-Epoxybutane 1,2-Butylene oxide [sigmaaldrich.com]

4. The Latest Research Progress on 1,2-Epoxybutane - Nanjing Chemical Material Corp.
[njchm.com]

5. 1,2-Epoxybutane - Some Organic Solvents, Resin Monomers and Related Compounds,
Pigments and Occupational Exposures in Paint Manufacture and Painting - NCBI Bookshelf
[ncbi.nlm.nih.gov]

6. 1,2-Epoxybutane for synthesis 106-88-7 [sigmaaldrich.com]

7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

8. 1,2-Epoxybutane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen
Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

9. 1,2-Epoxybutane: a Key Intermediate in Bio-based Chemical Synthesis - Nanjing
Chemical Material Corp. [njchm.com]

10. Sustainable Approaches to Utilizing 1,2-Epoxybutane - Nanjing Chemical Material Corp.
[njchm.com]

11. Polymerization of epoxide monomers promoted by tBuP4 phosphazene base: a
comparative study of kinetic behavior - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

12. pubs.acs.org [pubs.acs.org]

13. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

14. benchchem.com [benchchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b156178?utm_src=pdf-body-img
https://www.benchchem.com/product/b156178?utm_src=pdf-body
https://www.benchchem.com/product/b156178?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/the-multifaceted-role-of-1-2-epoxybutane-in-industry-synthesis-solvents-and-standards-jf
https://www.benchchem.com/product/b156178
https://www.sigmaaldrich.com/SG/en/product/aldrich/109975
https://www.njchm.com/the-latest-research-progress-on-nbutylene-oxide-1-2.html
https://www.njchm.com/the-latest-research-progress-on-nbutylene-oxide-1-2.html
https://www.ncbi.nlm.nih.gov/books/NBK524893/
https://www.ncbi.nlm.nih.gov/books/NBK524893/
https://www.ncbi.nlm.nih.gov/books/NBK524893/
https://www.sigmaaldrich.com/JP/ja/product/mm/820551
https://hpvchemicals.oecd.org/UI/handler.axd?id=583dac2a-efeb-4a70-af91-546c74fa69ec
https://www.ncbi.nlm.nih.gov/books/NBK499375/
https://www.ncbi.nlm.nih.gov/books/NBK499375/
https://www.njchm.com/nbutylene12oxide-a-key-intermediate-in-biobased-chemical-synthesis.html
https://www.njchm.com/nbutylene12oxide-a-key-intermediate-in-biobased-chemical-synthesis.html
https://www.njchm.com/sustainable-approaches-to-utilizing-12butene-oxide.html
https://www.njchm.com/sustainable-approaches-to-utilizing-12butene-oxide.html
https://pubs.rsc.org/en/content/articlelanding/2020/py/d0py00437e/unauth
https://pubs.rsc.org/en/content/articlelanding/2020/py/d0py00437e/unauth
https://pubs.acs.org/doi/abs/10.1021/acs.macromol.5b01638
http://pstorage-acs-6854636.s3.amazonaws.com/3744307/ma5b01638_si_001.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_1_2_Epoxydecane_as_a_Crosslinking_Agent_in_Polymers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: 1,2-Epoxybutane in
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[https://www.benchchem.com/product/b156178#application-of-1-2-epoxybutane-in-the-
development-of-advanced-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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